Cas no 4792-27-2 (1,3-dihydro-1-oxo-4-Isobenzofurancarboxylic acid)
4792-27-2 structure
Product Name:1,3-dihydro-1-oxo-4-Isobenzofurancarboxylic acid
CAS No:4792-27-2
MF:C9H6O4
MW:178.14154291153
MDL:MFCD15144243
CID:1006505
PubChem ID:14742993
Update Time:2025-04-20
1,3-dihydro-1-oxo-4-Isobenzofurancarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dihydro-1-oxo-4-Isobenzofurancarboxylic acid
- 4-Isobenzofurancarboxylic acid, 1,3-dihydro-1-oxo-
- 1-oxo-1,3-dihydro-2-benzofuran-4-carboxylic acid
- 1-OXO-1,3-DIHYDRO-ISOBENZOFURAN-4-CARBOXYLIC ACID
- 1-oxo-3H-isobenzofuran-4-carboxylic acid
- 4-Carboxyphthalid
- 4-Carboxy-phthalid
- AGN-PC-002E81
- AK-48976
- SureCN5449123
- 1-Oxo-1,3-dihydroisobenzofuran-4-carboxylic acid
- SB37310
- DB-057862
- 4792-27-2
- CS-0452785
- SCHEMBL5449123
- VBNXTCQFKJLUEQ-UHFFFAOYSA-N
- 1-OXO-3H-2-BENZOFURAN-4-CARBOXYLIC ACID
- DTXSID70563516
-
- MDL: MFCD15144243
- Inchi: 1S/C9H6O4/c10-8(11)5-2-1-3-6-7(5)4-13-9(6)12/h1-3H,4H2,(H,10,11)
- InChI Key: VBNXTCQFKJLUEQ-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=C(C(=O)O)C=2C1)=O
Computed Properties
- Exact Mass: 178.02658
- Monoisotopic Mass: 178.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- Density: 1.502
- Boiling Point: 470.136 °C at 760 mmHg
- Flash Point: 201.645 °C
- PSA: 63.6
1,3-dihydro-1-oxo-4-Isobenzofurancarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0499-1g |
1-Oxo-1,3-dihydro-isobenzofuran-4-carboxylic acid |
4792-27-2 | 97% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0499-5g |
1-Oxo-1,3-dihydro-isobenzofuran-4-carboxylic acid |
4792-27-2 | 97% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0499-500mg |
1-Oxo-1,3-dihydro-isobenzofuran-4-carboxylic acid |
4792-27-2 | 97% | 500mg |
4655.75CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0499-100mg |
1-Oxo-1,3-dihydro-isobenzofuran-4-carboxylic acid |
4792-27-2 | 97% | 100mg |
2756.14CNY | 2021-05-07 | |
| eNovation Chemicals LLC | Y1128138-100mg |
1-Oxo-1,3-dihydro-isobenzofuran-4-carboxylic acid |
4792-27-2 | 95% | 100mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1128138-500mg |
1-Oxo-1,3-dihydro-isobenzofuran-4-carboxylic acid |
4792-27-2 | 95% | 500mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1128138-1g |
1-Oxo-1,3-dihydro-isobenzofuran-4-carboxylic acid |
4792-27-2 | 95% | 1g |
$1765 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1128138-5g |
1-Oxo-1,3-dihydro-isobenzofuran-4-carboxylic acid |
4792-27-2 | 95% | 5g |
$6585 | 2024-07-28 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0499-1g |
1-Oxo-1,3-dihydro-isobenzofuran-4-carboxylic acid |
4792-27-2 | 97% | 1g |
¥13815.43 | 2025-01-20 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0499-5g |
1-Oxo-1,3-dihydro-isobenzofuran-4-carboxylic acid |
4792-27-2 | 97% | 5g |
¥51414.37 | 2025-01-20 |
1,3-dihydro-1-oxo-4-Isobenzofurancarboxylic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4792-27-2 (1,3-dihydro-1-oxo-4-Isobenzofurancarboxylic acid) Related Products
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- 23405-32-5(Methyl 1-oxo-1,3-dihydroisobenzofuran-5-carboxylate)
- 65006-89-5(5-(hydroxymethyl)-1,3-dihydro-2-benzofuran-1-one)
- 23405-31-4(5-Isobenzofurancarboxylicacid, 1,3-dihydro-1-oxo-, ethyl ester)
- 452978-21-1(1(3H)-Isobenzofuranone,6-(hydroxymethyl)-)
- 4792-29-4(1-oxo-1,3-dihydro-2-benzofuran-5-carboxylic acid)
- 2211-83-8(4-methyl-1(3H)-Isobenzofuranone)
- 111763-53-2(Isobenzofuranone)
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